Cas no 2013012-53-6 (3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine)

• Product Name: 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine
• CAS No: 2013012-53-6
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 6470021
• PubChem ID: 165499613
• Update Time: 2025-06-08

3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2013012-53-6
• 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine
• EN300-1152230

• Inchi： 1S/C11H21N3/c1-6-11(3,4)7-9-8(2)10(12)14(5)13-9/h6-7,12H2,1-5H3
• InChI Key： CGHWGOMKYLZMOK-UHFFFAOYSA-N
• SMILES： N1=C(C(C)=C(N)N1C)CC(C)(C)CC

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine

Professional Introduction to Compound with CAS No. 2013012-53-6 and Product Name: 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine

The compound identified by the CAS number 2013012-53-6 and the product name 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine represents a significant area of interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The molecular framework of this compound, characterized by a pyrazole core substituted with bulky alkyl groups and methyl groups, suggests a potential for modulating biological pathways through precise interactions with target proteins and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding affinities and pharmacokinetic profiles of such compounds with greater accuracy. The 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine structure, with its highly lipophilic substituents, may exhibit favorable membrane permeability, making it a candidate for oral administration or topical applications. This characteristic is particularly relevant in the design of next-generation therapeutics that require efficient delivery systems.

In the realm of medicinal chemistry, pyrazole derivatives have been extensively studied for their diverse biological activities. The presence of nitrogen atoms in the pyrazole ring facilitates hydrogen bonding interactions, which are crucial for stabilizing enzyme-substrate complexes. Studies have shown that compounds incorporating the pyrazole scaffold can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine may enhance its binding affinity to certain enzymes or receptors, thereby modulating their activity.

One of the most intriguing aspects of this compound is its potential as a lead molecule for drug discovery. The combination of bulky alkyl groups and methyl substituents not only influences its physicochemical properties but also opens up possibilities for structure-based drug design. High-throughput screening (HTS) techniques coupled with virtual screening methods have been instrumental in identifying novel scaffolds with therapeutic potential. The 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine derivative could serve as a starting point for generating analogs with improved efficacy and reduced side effects.

Experimental validation of computational predictions is essential for advancing drug candidates into clinical trials. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to elucidate the three-dimensional structure of these compounds. Understanding the conformational flexibility and dynamic behavior of 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine can provide insights into its mechanism of action and help optimize its pharmacological properties.

The pharmaceutical industry has increasingly focused on developing small-molecule inhibitors that target post-translational modifications (PTMs) of proteins. Pyrazole derivatives have shown promise in modulating PTMs such as phosphorylation and ubiquitination, which are critical for cellular signaling pathways. The unique structural features of 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine may enable it to interact with enzymes involved in PTM processes, thereby offering new therapeutic strategies against diseases like cancer and neurodegenerative disorders.

Another area where this compound holds potential is in the development of agrochemicals. Pyrazole-based compounds have been used as herbicides and fungicides due to their ability to inhibit key enzymatic pathways in plants. The lipophilic nature of 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine suggests that it could be formulated into effective agrochemical products that enhance crop protection while minimizing environmental impact.

In conclusion, the compound identified by CAS number 2013012-53-6 and named 3-(2,2-dimethylbutyl)-1,4-dimethyl-1H-pyrazol-5-amine represents a versatile scaffold with significant potential in pharmaceuticals and agrochemicals. Its unique structural features make it an attractive candidate for further exploration through both computational and experimental approaches. As research continues to uncover new applications for pyrazole derivatives, this compound may play a crucial role in developing innovative solutions to global health challenges.